N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)-N-(2-methoxyphenyl)acetamide

• IUPAC Name: N-[(6-methoxy-2-oxo-1H-quinolin-3-yl)methyl]-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C20H20N2O4/c1-13(23)22(18-6-4-5-7-19(18)26-3)12-15-10-14-11-16(25-2)8-9-17(14)21-20(15)24/h4-11H,12H2,1-3H3,(H,21,24)
• InChI Key: KAVNUVBMLPRVLA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(CC1=CC2=C(C=CC(=C2)OC)NC1=O)C3=CC=CC=C3OC
• Molecular Formula: C20H20N2O4
• Molecular Weight: 352.4 g/mol

Description

N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)-N-(2-methoxyphenyl)acetamide, also known as HMQAA, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)-N-(2-methoxyphenyl)acetamide is not fully understood, but it is believed to act through several pathways. It has been shown to inhibit the production of pro-inflammatory cytokines, reduce oxidative stress, and modulate the activity of certain enzymes involved in the progression of neurodegenerative diseases. This compound has also been found to activate certain signaling pathways that are involved in the regulation of cell proliferation and apoptosis.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in animal models of neurodegenerative diseases. In addition, this compound has been found to improve cognitive function and reduce neuronal damage in animal models of Alzheimer's disease. This compound has also been shown to inhibit the growth of cancer cells and induce apoptosis in vitro.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)-N-(2-methoxyphenyl)acetamide is its potential therapeutic applications. It has been found to exhibit a wide range of pharmacological activities, making it a promising candidate for the treatment of various diseases. However, there are also several limitations to using this compound in lab experiments. One of the main limitations is its low solubility in water, which can make it difficult to administer in certain experimental settings. In addition, more research is needed to fully understand the mechanism of action of this compound and its potential side effects.

Future Directions

There are several future directions for the research on N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)-N-(2-methoxyphenyl)acetamide. One area of interest is the development of more efficient synthesis methods that can produce this compound in larger quantities. In addition, more research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications. Finally, more studies are needed to determine the safety and efficacy of this compound in human clinical trials.
Conclusion:
In conclusion, this compound is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. It has been found to exhibit anti-inflammatory, antioxidant, and neuroprotective properties, making it a promising candidate for the treatment of various diseases. While there are several limitations to using this compound in lab experiments, there are also several future directions for research on this compound. Overall, this compound has the potential to be a valuable tool in the development of new treatments for a wide range of diseases.

Synthesis Methods

N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)-N-(2-methoxyphenyl)acetamide can be synthesized through a multistep process involving the reaction of 2-methoxyphenylacetic acid with 2-amino-3-methoxybenzoic acid, followed by a condensation reaction with 2-hydroxy-6-methoxyquinoline-3-carbaldehyde. The resulting product is then treated with acetic anhydride to yield this compound. This synthesis method has been reported in several scientific studies and has been found to be effective in producing high yields of this compound.

Scientific Research Applications

N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)-N-(2-methoxyphenyl)acetamide has been the subject of several scientific studies due to its potential therapeutic applications. It has been found to exhibit anti-inflammatory, antioxidant, and neuroprotective properties, making it a promising candidate for the treatment of various diseases such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis. In addition, this compound has been shown to have anti-cancer properties and may be effective in the treatment of certain types of cancer.